Cas no 850646-82-1 (1,3,4-OXADIAZOLE, 2-CYCLOPROPYL-)

• Product Name: 1,3,4-OXADIAZOLE, 2-CYCLOPROPYL-
• CAS No: 850646-82-1
• MF: C₅H₆N₂O
• MW: 110.11394071579
• CID: 3182749
• PubChem ID: 19776878
• Update Time: 2025-05-19

1,3,4-OXADIAZOLE, 2-CYCLOPROPYL- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-OXADIAZOLE, 2-CYCLOPROPYL-
• SCHEMBL3870535
• EN300-7201596
• 850646-82-1
• IYJQYUSJVRDSGY-UHFFFAOYSA-N
• 2-cyclopropyl-1,3,4-oxadiazole
• SY389638
• G28839
• 890-545-8
• 2-cyclopropyl-[1,3,4]oxadiazole
• MFCD32796939

• Inchi： 1S/C5H6N2O/c1-2-4(1)5-7-6-3-8-5/h3-4H,1-2H2
• InChI Key： IYJQYUSJVRDSGY-UHFFFAOYSA-N
• SMILES： O1C=NN=C1C1CC1

Computed Properties

• Exact Mass: 110.048012819g/mol
• Monoisotopic Mass: 110.048012819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 92.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 38.9Ų

Additional information on 1,3,4-OXADIAZOLE, 2-CYCLOPROPYL-

Professional Introduction to 1,3,4-OXADIAZOLE, 2-CYCLOPROPYL (CAS No. 850646-82-1)

1,3,4-Oxadiazole, a heterocyclic compound with the molecular formula C₄H₅N₃O₂, is a versatile scaffold widely recognized in pharmaceutical and agrochemical research due to its unique structural and electronic properties. The specific derivative 2-CYCLOPROPYL-1,3,4-OXADIAZOLE (CAS No. 850646-82-1) has garnered significant attention in recent years for its potential applications in medicinal chemistry and material science. This compound belongs to a class of oxadiazole derivatives that exhibit remarkable stability, reactivity, and biological activity, making it a valuable building block for drug discovery and functional materials.

The structural motif of 1,3,4-OXADIAZOLE consists of a five-membered ring containing two nitrogen atoms and one oxygen atom. This arrangement imparts significant electron-withdrawing effects, which can modulate the reactivity of adjacent functional groups. The introduction of a CYCLOPROPYL substituent at the 2-position enhances the compound's complexity and potential utility. The cyclopropyl group is known for its rigidity and ability to influence electronic properties through hyperconjugation, making it an attractive moiety for fine-tuning the pharmacokinetic and pharmacodynamic profiles of derived molecules.

In recent years, 1,3,4-OXADIAZOLE derivatives, including 2-CYCLOPROPYL-1,3,4-OXADIAZOLE, have been extensively studied for their role in developing novel therapeutic agents. One of the most compelling areas of research has been their application as kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are frequently implicated in various diseases, including cancer. Studies have demonstrated that oxadiazole-based compounds can effectively modulate kinase activity by binding to specific pockets on the enzyme's active site. The presence of the CYCLOPROPYL group in 2-CYCLOPROPYL-1,3,4-OXADIAZOLE has been shown to improve binding affinity and selectivity towards certain kinases, thereby enhancing therapeutic efficacy.

Furthermore, the OXADIAZOLE core has been explored in the development of antimicrobial agents. Resistance to conventional antibiotics poses a significant global health challenge, prompting researchers to seek novel chemical entities with potent antimicrobial properties. Preliminary studies indicate that 2-CYCLOPROPYL-1,3,4-OXADIAZOLE exhibits promising activity against Gram-positive bacteria by interfering with essential cellular processes such as DNA replication and protein synthesis. This finding aligns with broader efforts to discover next-generation antimicrobial compounds that can overcome existing resistance mechanisms.

The versatility of 1,3,4-OXADIAZOLE derivatives extends beyond pharmaceutical applications into material science. The electronic properties of these compounds make them suitable candidates for organic semiconductors and light-emitting diodes (OLEDs). Researchers have investigated the use of 2-CYCLOPROPYL-1,3,4-OXADIAZOLE as a building block for designing materials with enhanced charge transport capabilities. Such materials are critical for advancements in flexible electronics and energy storage devices. The rigid structure provided by the cyclopropyl group contributes to improved thermal stability and mechanical strength in these applications.

The synthesis of 2-CYCLOPROPYL-1,3,4-OXADIAZOLE involves multi-step organic reactions that highlight the compound's synthetic accessibility while maintaining high purity standards. Modern synthetic methodologies have enabled efficient preparation of this derivative through cycloaddition reactions between azides and nitrile oxides or through cyclization of appropriately substituted precursors. These synthetic routes are scalable and compatible with industrial production requirements.

In conclusion,1,3,4-OXADIAZOLE derivatives, particularly 2-CYCLOPROPYL-1,3,4-OXADIAZOLE, represent a promising class of compounds with diverse applications in pharmaceuticals and materials science. Their unique structural features contribute to their biological activity and material properties while offering synthetic flexibility for further derivatization. As research continues to uncover new functionalities and applications for this class of compounds,2-CYCLOPROPYL-1,3,4-OXADIAZOLE is poised to play an increasingly important role in addressing challenges across multiple scientific disciplines.